5-(4-chlorophenyl)-N-(3-fluorophenyl)furan-2-carboxamide

• IUPAC Name: 5-(4-chlorophenyl)-N-(3-fluorophenyl)furan-2-carboxamide
• InChI: InChI=1S/C17H11ClFNO2/c18-12-6-4-11(5-7-12)15-8-9-16(22-15)17(21)20-14-3-1-2-13(19)10-14/h1-10H,(H,20,21)
• InChI Key: FOCMPUDYJITMOX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)NC(=O)C2=CC=C(O2)C3=CC=C(C=C3)Cl
• Molecular Formula: C17H11ClFNO2
• Molecular Weight: 315.7 g/mol

Description

5-(4-chlorophenyl)-N-(3-fluorophenyl)furan-2-carboxamide is a synthetic organic compound that has garnered interest in various scientific fields due to its unique chemical structure and potential applications. This compound features a furan ring substituted with a 4-chlorophenyl group and a 3-fluorophenyl group, making it a subject of study for its chemical reactivity and biological activity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(4-chlorophenyl)-N-(3-fluorophenyl)furan-2-carboxamide typically involves the following steps:

Formation of the furan ring: This can be achieved through the cyclization of appropriate precursors under acidic or basic conditions.

Substitution reactions:

Amidation: The final step involves the formation of the carboxamide group, which can be achieved by reacting the carboxylic acid derivative of the furan ring with an amine under dehydrating conditions.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of catalysts, controlled reaction temperatures, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

5-(4-chlorophenyl)-N-(3-fluorophenyl)furan-2-carboxamide can undergo various chemical reactions, including:

Oxidation: The furan ring can be oxidized to form furanones or other oxidized derivatives.

Reduction: The compound can be reduced to form dihydrofuran derivatives.

Substitution: The aromatic rings can undergo further substitution reactions, introducing new functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) can be used.

Substitution: Electrophilic aromatic substitution can be facilitated by reagents like halogens (Cl2, Br2) or nitrating agents (HNO3).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield furanones, while reduction could produce dihydrofuran derivatives.

Scientific Research Applications

5-(4-chlorophenyl)-N-(3-fluorophenyl)furan-2-carboxamide has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound’s biological activity is studied for potential therapeutic applications.

Medicine: Research is ongoing to explore its potential as a drug candidate for various diseases.

Industry: It may be used in the development of new materials or as an intermediate in chemical manufacturing.

Mechanism of Action

The mechanism of action of 5-(4-chlorophenyl)-N-(3-fluorophenyl)furan-2-carboxamide involves its interaction with specific molecular targets. The compound may bind to proteins or enzymes, altering their activity and leading to various biological effects. The exact pathways and targets are subjects of ongoing research.

Comparison with Similar Compounds

Similar Compounds

• 5-(4-bromophenyl)-N-(3-fluorophenyl)furan-2-carboxamide
• 5-(4-chlorophenyl)-N-(3-methylphenyl)furan-2-carboxamide
• 5-(4-chlorophenyl)-N-(3-fluorophenyl)thiophene-2-carboxamide

Uniqueness

5-(4-chlorophenyl)-N-(3-fluorophenyl)furan-2-carboxamide is unique due to its specific substitution pattern on the furan ring, which imparts distinct chemical and biological properties